Cas no 2680764-44-5 (2-4-(3-acetamidopropyl)-1H-1,2,3-triazol-1-ylacetic acid)

• Product Name: 2-4-(3-acetamidopropyl)-1H-1,2,3-triazol-1-ylacetic acid
• CAS No: 2680764-44-5
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 5648039
• PubChem ID: 165908994
• Update Time: 2025-08-05

2-4-(3-acetamidopropyl)-1H-1,2,3-triazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-acetamidopropyl)-1H-1,2,3-triazol-1-yl]acetic acid
• EN300-28274751
• 2680764-44-5
• 2-4-(3-acetamidopropyl)-1H-1,2,3-triazol-1-ylacetic acid

• Inchi： 1S/C9H14N4O3/c1-7(14)10-4-2-3-8-5-13(12-11-8)6-9(15)16/h5H,2-4,6H2,1H3,(H,10,14)(H,15,16)
• InChI Key： NYLBPJMMKNDCER-UHFFFAOYSA-N
• SMILES： O=C(C)NCCCC1=CN(CC(=O)O)N=N1

Computed Properties

• Exact Mass: 226.10659032g/mol
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 97.1Ų

Additional information on 2-4-(3-acetamidopropyl)-1H-1,2,3-triazol-1-ylacetic acid

2-4-(3-Acetamidopropyl)-1H-1,2,3-Triazol-1-Ylacetic Acid (CAS No. 2680764-44-5): A Comprehensive Overview

2-4-(3-Acetamidopropyl)-1H-1,2,3-Triazol-1-Ylacetic Acid, also referred to by its CAS registry number 2680764-44-5, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of triazoles, which are widely recognized for their versatile properties and roles in drug discovery, agrochemicals, and materials science. The structure of this compound is characterized by a triazole ring system with an acetamide substituent and an acetic acid moiety, making it a unique entity within the broader family of heterocyclic compounds.

The synthesis of 2-4-(3-Acetamidopropyl)-1H-1,2,3-Triazol-1-Ylacetic Acid typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and improved purity. These improvements are critical for applications that demand high precision and consistency, such as in pharmaceutical formulations or advanced materials development.

One of the most promising areas of research involving this compound is its application in drug discovery. The triazole ring system is known for its ability to act as a bioisostere for other heterocycles, offering unique pharmacokinetic profiles. Studies have shown that 2680764-44-5 exhibits potential as a scaffold for designing bioactive molecules targeting various therapeutic areas. For instance, its derivatives have been explored for their anti-inflammatory and antioxidant properties, making them candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmaceutical applications, 2680764-44-5 has garnered attention in the field of agrochemistry. Its ability to interact with biological systems at molecular levels suggests potential use as a herbicide or fungicide. Recent research has focused on modifying the compound's structure to enhance its bioavailability and reduce environmental toxicity, aligning with global efforts to develop sustainable agricultural solutions.

The material science community has also taken interest in 2680764-44-5, particularly due to its thermal stability and mechanical properties. Researchers have investigated its use as a building block for advanced polymers and coatings. By incorporating this compound into polymer matrices, scientists aim to develop materials with enhanced durability and resistance to environmental factors.

From an analytical standpoint, the characterization of 2680764-44-5 has been facilitated by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and dynamic behavior, aiding in both synthesis optimization and quality control.

Looking ahead, the continued exploration of 2680764-44-5 is expected to unlock new opportunities across multiple disciplines. Its unique chemical properties position it as a valuable tool for addressing contemporary challenges in medicine, agriculture, and materials science. As research progresses, further insights into its biological interactions and chemical versatility will undoubtedly pave the way for innovative applications.